Cas no 940-63-6 (Carbamimidothioic acid,(4-methylphenyl)methyl ester, hydrochloride (1:1))

Carbamimidothioic acid,(4-methylphenyl)methyl ester, hydrochloride (1:1) structure
940-63-6 structure
Product Name:Carbamimidothioic acid,(4-methylphenyl)methyl ester, hydrochloride (1:1)
CAS No:940-63-6
MF:C9H13ClN2S
MW:216.730919599533
CID:814561
PubChem ID:12526770
Update Time:2025-04-19

Carbamimidothioic acid,(4-methylphenyl)methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Carbamimidothioic acid,(4-methylphenyl)methyl ester, hydrochloride (1:1)
    • (4-methylphenyl)methyl carbamimidothioate,hydrochloride
    • NSC77403
    • {[(4-methylphenyl)methyl]sulfanyl}methanimidamide hydrochloride
    • (4-Methylphenyl)methyl carbamimidothioate--hydrogen chloride (1/1)
    • 940-63-6
    • AKOS037656136
    • {[(4-methylphenyl)methyl]sulfanyl}methanimidamidehydrochloride
    • S-(4-Methylbenzyl)Isothiourea HCl
    • NSC-77403
    • (4-methylphenyl)methyl carbamimidothioate;hydrochloride
    • PD188252
    • DTXSID80501388
    • CHEMBL1224315
    • SR-01000635084-1
    • Inchi: 1S/C9H12N2S.ClH/c1-7-2-4-8(5-3-7)6-12-9(10)11;/h2-5H,6H2,1H3,(H3,10,11);1H
    • InChI Key: WTAFMQGTBRUAGV-UHFFFAOYSA-N
    • SMILES: Cl.S(C(=N)N)CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 215.040972
  • Monoisotopic Mass: 215.040972
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.2

Experimental Properties

  • PSA: 75.17000
  • LogP: 3.72370
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